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Compound of Interest

Compound Name: Diisobutylamine hydrochloride

Cat. No.: B096849 Get Quote

An In-depth Technical Guide to Diisobutylamine Hydrochloride for Researchers and Drug

Development Professionals

Chemical Identity and Nomenclature
The precise identification of chemical compounds is fundamental to scientific research.

Diisobutylamine hydrochloride is the salt formed from the reaction of the secondary amine,

diisobutylamine, with hydrochloric acid. This conversion to a hydrochloride salt significantly

enhances the compound's stability and solubility in aqueous solutions, a critical factor for its

utility in various synthetic protocols.[1]

IUPAC Name
The systematic name for this compound as designated by the International Union of Pure and

Applied Chemistry (IUPAC) is 2-methyl-N-(2-methylpropyl)propan-1-amine;hydrochloride.[2]

Synonyms and Identifiers
In literature and commercial listings, diisobutylamine hydrochloride is known by several

names. Recognizing these synonyms is crucial for exhaustive literature searches and

procurement.
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Identifier Type Identifier

Common Synonyms Diisobutylamine HCl, diisobutylamineHCl[1][3]

CAS Number 18251-82-6[2][3][4][5][6][7]

Parent Compound Diisobutylamine (CAS: 110-96-3)[2][8]

EC Number 678-397-0[2]

Physicochemical and Safety Profile
A thorough understanding of a compound's properties and hazards is a prerequisite for its safe

and effective handling in a laboratory setting.

Key Properties
Diisobutylamine hydrochloride is typically a white to off-white crystalline solid.[1] Its key

physicochemical properties are summarized below, providing researchers with the necessary

data for experimental design.

Property Value

Molecular Formula C₈H₂₀ClN[1][2][3][5][6][7]

Molecular Weight 165.70 g/mol [2][3]

Appearance White to off-white crystalline solid[1]

Solubility Soluble in water and polar organic solvents[1]

GHS Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), diisobutylamine hydrochloride is classified with the following hazards:

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]
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Standard laboratory personal protective equipment, including safety glasses, gloves, and a lab

coat, should be worn when handling this compound.

Synthesis and Mechanism
The synthesis of diisobutylamine hydrochloride is a straightforward acid-base reaction. This

process is fundamental to its production and illustrates a common strategy for improving the

handling characteristics of amine compounds.

General Synthesis Protocol
Diisobutylamine hydrochloride is formed by the reaction of diisobutylamine with hydrochloric

acid.[1] The lone pair of electrons on the nitrogen atom of the amine acts as a proton acceptor

(a Lewis base), while hydrochloric acid acts as the proton donor.

Step-by-Step Methodology:

Dissolution: Diisobutylamine is dissolved in a suitable organic solvent, such as diethyl ether

or isopropanol.

Acidification: A solution of hydrochloric acid (either gaseous or dissolved in a compatible

solvent) is added dropwise to the diisobutylamine solution, typically with cooling to manage

the exothermic reaction.

Precipitation: The hydrochloride salt, being less soluble in the organic solvent, precipitates

out of the solution.

Isolation and Purification: The resulting solid is collected by filtration, washed with a small

amount of cold solvent to remove any unreacted starting materials, and then dried under a

vacuum to yield the final product.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process.
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Caption: Workflow for the synthesis of diisobutylamine hydrochloride.
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Applications in Research and Industry
The utility of diisobutylamine hydrochloride stems from its role as a versatile reagent and

intermediate in organic synthesis.

Pharmaceutical and Agrochemical Synthesis
This compound is frequently utilized in the synthesis of more complex molecules, including

active pharmaceutical ingredients (APIs) and agrochemicals.[1] Its parent amine,

diisobutylamine, is a known precursor to the herbicide butylate, highlighting its relevance in the

agrochemical sector.[9] The amine functional group provides a reactive site for the formation of

C-N bonds, a common structural motif in many biologically active compounds.

Corrosion Inhibition
The parent compound, diisobutylamine, is employed as a corrosion inhibitor, particularly in

hydrocarbon streams that may contain acidic residues.[9] Being a base, it neutralizes acids like

HCl, forming the less corrosive diisobutylamine hydrochloride salt.[9] This application is

critical for maintaining the integrity of industrial equipment.

Other Industrial Uses
Diisobutylamine hydrochloride also finds use in the production of surfactants and other

specialty chemicals, demonstrating its broad applicability in the chemical industry.[1]

Conclusion
Diisobutylamine hydrochloride is a compound of significant industrial and research

importance. Its well-defined chemical identity, straightforward synthesis, and versatile

applications make it a valuable tool for chemists and drug development professionals. A

comprehensive understanding of its properties and handling requirements, as outlined in this

guide, is essential for its safe and effective utilization in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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